![molecular formula C7H4F3LiN2O2 B6179720 lithium 2-[6-(trifluoromethyl)pyrazin-2-yl]acetate CAS No. 2613383-74-5](/img/new.no-structure.jpg)
lithium 2-[6-(trifluoromethyl)pyrazin-2-yl]acetate
Overview
Description
Lithium 2-[6-(trifluoromethyl)pyrazin-2-yl]acetate is a chemical compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes a lithium ion bonded to a 2-[6-(trifluoromethyl)pyrazin-2-yl]acetate anion.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of lithium 2-[6-(trifluoromethyl)pyrazin-2-yl]acetate typically involves the reaction of lithium hydroxide with 2-[6-(trifluoromethyl)pyrazin-2-yl]acetic acid under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions and ensure the purity of the final product.
Industrial Production Methods: In an industrial setting, the compound can be produced on a larger scale using similar synthetic routes. The process may involve the use of specialized reactors and equipment to handle the reagents and control the reaction conditions effectively. The production process is optimized to achieve high yield and purity while minimizing waste and environmental impact.
Chemical Reactions Analysis
Types of Reactions: Lithium 2-[6-(trifluoromethyl)pyrazin-2-yl]acetate can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide can be used to oxidize the compound.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) can be employed for reduction reactions.
Substitution: Nucleophilic substitution reactions can be carried out using suitable nucleophiles and solvents.
Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield carboxylic acids or ketones, while reduction reactions may produce alcohols or amines.
Scientific Research Applications
Lithium 2-[6-(trifluoromethyl)pyrazin-2-yl]acetate has several scientific research applications:
Chemistry: The compound can be used as a reagent in organic synthesis and as a catalyst in various chemical reactions.
Medicine: The compound could be explored for its therapeutic properties, including its potential use in drug development.
Industry: It can be utilized in the production of materials, such as polymers and coatings, due to its unique chemical properties.
Mechanism of Action
The mechanism by which lithium 2-[6-(trifluoromethyl)pyrazin-2-yl]acetate exerts its effects involves its interaction with molecular targets and pathways. The compound may bind to specific receptors or enzymes, leading to biological or chemical changes. The exact mechanism of action would depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI): Used in electrolytes for lithium-ion batteries.
Lithium trifluoromethanesulfonate (LiOTf): Employed in organic synthesis and catalysis.
This comprehensive overview provides a detailed understanding of lithium 2-[6-(trifluoromethyl)pyrazin-2-yl]acetate, its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds
Properties
CAS No. |
2613383-74-5 |
|---|---|
Molecular Formula |
C7H4F3LiN2O2 |
Molecular Weight |
212.1 |
Purity |
95 |
Origin of Product |
United States |
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